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Compound of Interest

Compound Name: 4-Hydroxy-3-nitropyridine N-oxide

CAS No.: 31872-57-8

Cat. No.: B189616

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of 4-
Hydroxy-3-nitropyridine N-oxide, a key heterocyclic compound with applications in medicinal

chemistry and materials science. This document details available spectroscopic data, outlines

relevant experimental protocols, and presents a logical workflow for its analysis.

Spectroscopic Data
At present, detailed, publicly available experimental spectroscopic data (NMR, IR, MS, UV-Vis)

for 4-Hydroxy-3-nitropyridine N-oxide is limited. However, valuable insights can be drawn

from the extensive data available for the closely related precursor, 4-nitropyridine N-oxide, and

the known spectroscopic characteristics of N-oxide functional groups.

General Spectroscopic Characteristics of Pyridine N-
Oxides

Infrared (IR) Spectroscopy: Pyridine N-oxides typically exhibit a strong vibration band for the

N⁺-O⁻ bond in the region of 1200-1300 cm⁻¹. The presence of other functional groups, such
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as the nitro (NO₂) and hydroxyl (OH) groups in the target molecule, will also produce

characteristic absorption bands. Specifically, the NO₂ group is expected to show symmetric

and asymmetric stretching vibrations around 1350 cm⁻¹ and 1550 cm⁻¹, respectively. The

OH group will present a broad absorption band in the region of 3200-3600 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The N-oxide group generally causes a

downfield shift in the ¹H and ¹³C NMR spectra for the adjacent protons and carbons in the

pyridine ring compared to the parent pyridine.[1]

Mass Spectrometry (MS): The mass spectrum of a pyridine N-oxide typically shows a

significant (M-16)⁺ ion, corresponding to the loss of an oxygen atom.

Spectroscopic Data of the Precursor: 4-Nitropyridine N-
oxide
For comparative analysis, the following tables summarize the spectroscopic data for 4-

nitropyridine N-oxide.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for 4-Nitropyridine N-oxide

Nucleus Chemical Shift (δ, ppm)

¹H
8.23 (d, J = 7.6 Hz, 2H), 8.13 (d, J = 7.6 Hz, 2H)

(in CDCl₃)[2]

¹³C Data not readily available in summarized format

Table 2: Key IR Absorptions for 4-Nitropyridine N-oxide

Functional Group Wavenumber (cm⁻¹)

N⁺-O⁻ Stretch ~1250 - 1300

NO₂ Asymmetric Stretch ~1540

NO₂ Symmetric Stretch ~1350

Table 3: Mass Spectrometry Data for 4-Nitropyridine N-oxide
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Ion m/z

[M]⁺ 140

[M-O]⁺ 124

Table 4: UV-Vis Spectroscopic Data for 4-Nitropyridine N-oxide

Solvent λmax (nm)

Solvent Dependent Broad absorption band

Experimental Protocols
Synthesis of 4-Hydroxy-3-nitropyridine N-oxide
A documented method for the synthesis of 4-Hydroxy-3-nitropyridine N-oxide involves the

reaction of 4-nitropyridine N-oxide with acetic anhydride. This reaction reportedly yields both 4-

hydroxypyridine N-oxide and the target molecule, 4-hydroxy-3-nitropyridine N-oxide.[1] A

detailed, step-by-step protocol from the primary literature is essential for reproducible synthesis

and is actively being sought.

Synthesis of the Precursor: 4-Nitropyridine N-oxide
The precursor, 4-nitropyridine N-oxide, can be synthesized via the nitration of pyridine N-oxide.

Materials:

Pyridine N-oxide

Fuming Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Ice

Saturated Sodium Carbonate Solution
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Acetone

Procedure:[3]

Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add concentrated

sulfuric acid to fuming nitric acid with stirring.

Reaction: Heat pyridine N-oxide in a separate reaction flask. Slowly add the prepared

nitrating mixture to the heated pyridine N-oxide solution. After the addition is complete, heat

the reaction mixture at a higher temperature for several hours.

Work-up: Cool the reaction mixture to room temperature and pour it over crushed ice.

Carefully neutralize the mixture with a saturated sodium carbonate solution until a pH of 7-8

is reached.

Isolation and Purification: Collect the precipitated yellow solid by vacuum filtration. The crude

product can be purified by recrystallization from acetone.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a logical workflow for the synthesis and spectroscopic

characterization of 4-Hydroxy-3-nitropyridine N-oxide.

Caption: Synthesis and analysis workflow for 4-Hydroxy-3-nitropyridine N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: Spectroscopic Data of 4-
Hydroxy-3-nitropyridine N-oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189616/docs#in-depth-technical-guide-
spectroscopic-data-of-4-hydroxy-3-nitropyridine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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